8-(Benzyloxy)quinoline-2-carbaldehyde
Overview
Description
8-(Benzyloxy)quinoline-2-carbaldehyde is a chemical compound with the molecular formula C17H13NO2 . It has a molecular weight of 263.3 .
Molecular Structure Analysis
The InChI code for 8-(Benzyloxy)quinoline-2-carbaldehyde is1S/C17H13NO2/c19-11-15-10-9-14-7-4-8-16 (17 (14)18-15)20-12-13-5-2-1-3-6-13/h1-11H,12H2 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
8-(Benzyloxy)quinoline-2-carbaldehyde has a molecular weight of 263.3 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the search results.Scientific Research Applications
Chemical Synthesis
“8-(Benzyloxy)quinoline-2-carbaldehyde” is used in various areas of chemical synthesis . It is a key component in the synthesis of a variety of complex organic molecules. Its unique structure allows it to participate in a wide range of reactions, making it a versatile reagent in synthetic chemistry .
Antimicrobial Activities
A series of 8-benzyloxy-substituted quinoline ethers, including “8-(Benzyloxy)quinoline-2-carbaldehyde”, were synthesized and screened for their preliminary antimicrobial activities . These compounds were tested against two Gram-negative bacteria (Pseudomonas aeruginosa and Escherichia coli), two Gram-positive bacteria (Staphylococcus aureus and Staphylococcus epidermidis), and a fungal species (Aspergillus niger) . Among all synthesized compounds, compound 2e showed a significant growth inhibitory activity .
Material Science
“8-(Benzyloxy)quinoline-2-carbaldehyde” can also be used in material science research . Its unique properties make it a potential candidate for the development of new materials with improved performance .
Chromatography
In the field of chromatography, “8-(Benzyloxy)quinoline-2-carbaldehyde” can be used as a stationary phase or as a mobile phase modifier . Its unique structure can interact with the analytes, affecting their retention and separation .
Analytical Chemistry
“8-(Benzyloxy)quinoline-2-carbaldehyde” can be used in analytical chemistry as a reagent or as a standard for calibration . Its well-defined structure and properties make it suitable for these purposes .
Life Science Research
In life science research, “8-(Benzyloxy)quinoline-2-carbaldehyde” can be used in various assays and experiments . It can be used to study biological processes, disease mechanisms, and the effect of drugs .
Safety and Hazards
properties
IUPAC Name |
8-phenylmethoxyquinoline-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO2/c19-11-15-10-9-14-7-4-8-16(17(14)18-15)20-12-13-5-2-1-3-6-13/h1-11H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRDUAQLBRLDGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC3=C2N=C(C=C3)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40364193 |
Source
|
| Record name | 8-(benzyloxy)quinoline-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40364193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(Benzyloxy)quinoline-2-carbaldehyde | |
CAS RN |
88238-73-7 |
Source
|
| Record name | 8-(benzyloxy)quinoline-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40364193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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